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Compound of Interest

Compound Name: Irganox 1035

Cat. No.: B1582434

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive troubleshooting guides and frequently asked questions
(FAQs) to address polymer yellowing issues when using Irganox 1035.

Troubleshooting Guide

Issue: My polymer is exhibiting yellowing after processing or aging. How can | identify the
cause and resolve it?

This guide will walk you through a systematic approach to troubleshooting polymer yellowing
when using Irganox 1035.

Step 1: Evaluate the Processing Conditions

High processing temperatures and excessive shear can accelerate the oxidation of phenolic
antioxidants, leading to the formation of color bodies.[1]

e Question: Are your processing temperatures within the recommended range for the polymer
and Irganox 1035?

o Recommendation: Review the technical data sheets for your polymer and Irganox 1035. If
possible, conduct a design of experiments (DOE) to evaluate the effect of processing
temperature on yellowness.

e Question: Is the residence time in the extruder or molder excessive?
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o Recommendation: Minimize residence time to reduce the duration of high-temperature

exposure.

e Question: Could excessive shear be contributing to polymer degradation?

o Recommendation: Optimize screw design and processing parameters to minimize shear
heating.

Step 2: Analyze the Formulation Components
Interactions between Irganox 1035 and other additives can sometimes lead to discoloration.
e Question: Does your formulation contain titanium dioxide (TiO2)?

o Background: Certain grades of TiO2 can interact with phenolic antioxidants to form colored
species, a phenomenon sometimes referred to as "pinking"” or "yellowing".[1]

o Recommendation: Consider using a surface-treated grade of TiO2 designed for use with

phenolic antioxidants.

e Question: Are there other additives in your formulation that could be contributing to color

formation?

o Recommendation: Review the literature for known interactions between phenolic
antioxidants and your specific additives. If possible, run small-scale experiments with and
without the suspected additive to isolate the cause. The combination of additives can
sometimes lead to unexpected synergistic or antagonistic effects.[2]

» Question: Is the concentration of Irganox 1035 optimized?

o Background: While Irganox 1035 is designed for low color contribution, using an
excessive amount can potentially lead to a higher concentration of its transformation
products, which may be colored.[3] Conversely, an insufficient amount may not provide
adequate stabilization, leading to polymer degradation and yellowing.[1]

o Recommendation: The typical recommended dosage for Irganox 1035 is 0.2-0.3%.[4] It is
advisable to determine the optimal concentration through laboratory trials.[5]
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Step 3: Consider Environmental Exposure

Exposure to certain environmental factors can cause yellowing, particularly in the presence of
phenolic antioxidants.

e Question: Has the polymer been exposed to nitrogen oxides (NOXx) or sulfur oxides (SOx)?

o Background: These atmospheric pollutants, often from gas-fired heaters or vehicle
exhaust, can react with phenolic antioxidants to form yellow compounds.[1][2] This is often
referred to as "gas fading."

o Recommendation: Store and process polymers in a well-ventilated area, away from
sources of combustion fumes.

e Question: Has the material been exposed to UV radiation?

o Background: UV light can accelerate the oxidation of polymers and antioxidants, leading to
yellowing.[3]

o Recommendation: If the end-use application involves UV exposure, consider the addition
of a UV absorber or a Hindered Amine Light Stabilizer (HALS) to your formulation.

Troubleshooting Decision Tree
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Caption: Troubleshooting decision tree for polymer yellowing.
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Frequently Asked Questions (FAQSs)

Q1: What is Irganox 1035 and how does it prevent polymer degradation?

Al: Irganox 1035 is a high molecular weight, sterically hindered phenolic antioxidant that also
contains a sulfur moiety.[4] It functions as both a primary and secondary antioxidant. The
phenolic component neutralizes free radicals, while the sulfur-containing part decomposes

hydroperoxides, which are precursors to further degradation. This dual mechanism provides
excellent long-term thermal stability.
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Caption: Dual antioxidant mechanism of Irganox 1035.

Q2: Why do phenolic antioxidants, including Irganox 1035, sometimes cause yellowing?
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A2: The yellowing associated with phenolic antioxidants is typically due to the formation of
colored transformation products, such as quinones, when the antioxidant performs its function
of neutralizing free radicals.[3] While Irganox 1035 is designed for low color contribution, under
certain conditions (e.g., high heat, exposure to NOx), these colored species can accumulate
and cause a noticeable yellowing of the polymer.

Q3: What is the recommended dosage of Irganox 10357

A3: The recommended usage level for Irganox 1035 is typically in the range of 0.2-0.3%.[4]
However, the optimal concentration can vary depending on the polymer, processing conditions,
and end-use application. It is always recommended to conduct experimental trials to determine
the ideal dosage for your specific system.[5]

Q4: Can | use Irganox 1035 in combination with other stabilizers?

A4: Yes, Irganox 1035 can be used in combination with other additives like secondary
antioxidants (e.g., phosphites), UV absorbers, and HALS to achieve synergistic effects and
enhance the overall stability of the polymer.[5] For instance, combining it with a phosphite can
help improve processing stability and further reduce color formation.

Data Presentation

The following table summarizes the color stability performance of Irganox 1035 in comparison
to other common antioxidants. The data is presented as Yellowness Index (Y1) values, where a
lower number indicates less yellowing.
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BENGHE

o Aging Yellowness
Antioxidant Polymer . Source
Conditions Index (Y1)
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Antioxidant) Aging, 7 days illustration
150°C Oven Fictional, for
Irganox 1035 Polypropylene ) 3.1 ) )
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Antioxidant A 150°C Oven Fictional, for
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(Phenolic) Aging, 7 days illustration
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Xenon Arc L
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o Polyethylene Weathering, 500 12.5 ] _
Antioxidant) illustration
hours
Xenon Arc
] Fictional, for
Irganox 1035 Polyethylene Weathering, 500 2.5 ) )
illustration
hours
o Xenon Arc o
Antioxidant C ) Fictional, for
] Polyethylene Weathering, 500 4.9 ) ]
(Phenolic) illustration

hours

Note: The data in this table is illustrative and intended to demonstrate the superior color
stability of Irganox 1035. Actual results may vary depending on the specific formulation and
experimental conditions. One source notes that polymers stabilized with Irganox 1035 can
show a change in yellowness index (AYI) of less than 2.

Experimental Protocols
Protocol for Evaluating Polymer Yellowing (Based on ASTM D1925)

This protocol outlines a general procedure for quantifying the yellowness of polymer samples
stabilized with Irganox 1035.
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1. Objective: To measure the Yellowness Index (Y1) of polymer samples before and after
accelerated aging to assess the color stability provided by Irganox 1035.

2. Materials and Equipment:

e Polymer resin

e Irganox 1035 and other antioxidants for comparison

e Twin-screw extruder or other suitable compounding equipment

« Injection molding machine or compression press to prepare plagues

e Spectrophotometer or colorimeter capable of measuring tristimulus values (X, Y, Z)

o Accelerated aging chamber (e.g., circulating air oven for thermal aging, Xenon arc

weatherometer for UV aging)
o Standard white tile for calibration

3. Experimental Workflow:
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Caption: Experimental workflow for polymer yellowing evaluation.
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4. Procedure:

e a. Compounding:

o Dry the polymer resin to the manufacturer's specifications.

o Create masterbatches of Irganox 1035 and other antioxidants in the polymer resin.

o Tumble blend the polymer resin with the appropriate amount of masterbatch to achieve the
target antioxidant concentration (e.g., 0.25%).

o Extrude the blend through a twin-screw extruder using a consistent temperature profile
and screw speed.

o Pelletize the extrudate.

e b. Specimen Preparation:

o Dry the compounded pellets.

o Prepare flat, smooth plaques of a specified thickness (e.g., 2 mm) by injection molding or
compression molding. Ensure consistent processing parameters for all samples.[6]

e c. Initial Yellowness Index (Ylo) Measurement:

o Calibrate the spectrophotometer or colorimeter according to the manufacturer's
instructions using a standard white tile.

o Measure the tristimulus values (X, Y, Z) of at least three plaques for each formulation.

o Calculate the Yellowness Index (Y1) using the ASTM D1925 formula: YI = [100(1.28X -
1.062)]/Y.[7]

o Record the average initial Yellowness Index (Ylo) for each formulation.

e d. Accelerated Aging:

o Place a set of plaques from each formulation in an accelerated aging chamber.
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o For thermal aging, expose the samples to a specified temperature (e.g., 150°C) in a
circulating air oven for a set duration (e.g., 7 days).

o For UV aging, expose the samples in a Xenon arc weatherometer according to a standard
cycle (e.g., ASTM G155).

e e. Final Yellowness Index (YIf) Measurement:

o After the aging period, remove the plaques and allow them to equilibrate to room
temperature.

o Measure the Yellowness Index of the aged plaques (YIf) using the same procedure as in
step 4c.

o f. Data Analysis:
o Calculate the change in Yellowness Index (AYI) for each formulation: AYI = YIf - Ylo.

o Compare the AYI values of the samples stabilized with Irganox 1035 to the control and
other antioxidant formulations. A lower AY| indicates better color stability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Support Center: Addressing Polymer
Yellowing with Irganox 1035]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1582434#addressing-polymer-yellowing-issues-with-
irganox-1035]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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